Cas no 4260-42-8 (3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 4260-42-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5730622
• Update Time: 2025-05-20

3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• F1967-2357
• AKOS026713605
• 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• 3-(4-ethoxyphenyl)-1H-pyrimidine-2,4-dione
• starbld0003959
• 4260-42-8
• 2,4(1H,3H)-Pyrimidinedione, 3-(4-ethoxyphenyl)-

• Inchi： 1S/C12H12N2O3/c1-2-17-10-5-3-9(4-6-10)14-11(15)7-8-13-12(14)16/h3-8H,2H2,1H3,(H,13,16)
• InChI Key： GTYIVHHMUJALQS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(C=CNC1=O)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• pka: 9.27±0.10(Predicted)

Additional information on 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 4260-42-8): Properties, Applications, and Industry Insights

3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 4260-42-8) is a specialized organic compound belonging to the pyrimidine-dione family. Its molecular structure features an ethoxyphenyl group attached to a pyrimidine-2,4-dione core, which contributes to its unique physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Recent studies highlight its relevance in designing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for precision medicine.

The synthetic versatility of 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione makes it valuable for heterocyclic chemistry applications. Researchers are exploring its role in developing UV-absorbing materials and photostabilizers, addressing sustainability trends in material science. With a melting point range of 210–215°C and moderate solubility in polar solvents, it offers practical handling advantages for industrial processes. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, reflecting the compound's importance in high-value synthesis.

In the context of green chemistry, CAS 4260-42-8 has been investigated for catalyzed coupling reactions with reduced environmental impact. This aligns with the pharmaceutical industry's shift toward atom-efficient synthesis. Patent literature reveals its utility in kinase inhibitor development, particularly for metabolic disorders—a hot topic in drug discovery forums. The compound's structure-activity relationship (SAR) profile enables selective modifications, making it a candidate for structure-based drug design (SBDD) platforms.

Market analysts note increasing procurement of 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione by contract research organizations (CROs), driven by fragment-based screening initiatives. Its logP value (~1.8) suggests favorable drug-likeness characteristics, frequently discussed in ADMET prediction communities. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed.

Emerging applications include its use in fluorescent probes for cellular imaging, capitalizing on the pyrimidine scaffold's electron-delocalization properties. This connects with current interests in theranostic agents—a fusion of therapy and diagnostics. Technical documents emphasize the compound's stability under accelerated degradation conditions (40°C/75% RH for 6 months), a critical parameter for formulation development.

From a supply chain perspective, CAS 4260-42-8 is available in >98% purity from specialty chemical suppliers, with custom synthesis options for scaled production. The growing generic API market has increased demand for such intermediates, particularly in emerging pharmaceutical hubs like India and China. Quality control typically involves NMR spectroscopy and residual solvent analysis per ICH guidelines.

Recent scientific literature describes novel microwave-assisted synthesis routes for this compound, improving yield and reducing reaction times—an answer to frequent queries about process intensification techniques. Its hydrogen-bonding capacity also makes it interesting for cocrystal engineering, a trending approach to enhance drug solubility.

For researchers investigating nucleic acid analogs, 3-(4-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione serves as a valuable precursor due to its base-pair mimicry potential. This connects with cutting-edge work in antisense oligonucleotides and mRNA therapeutics. Computational chemistry studies suggest its derivatives may interact with epigenetic targets, another rapidly evolving field.

In material science, derivatives of this compound show promise for organic electronics, particularly as electron-transport layers in OLED devices. This application taps into the booming flexible display market. The ethoxy group's steric and electronic effects enable fine-tuning of material properties, a frequent discussion point in structure-property relationship studies.

As regulatory agencies emphasize genotoxic impurity control, the well-characterized degradation pathways of CAS 4260-42-8 make it a model compound for ICH M7 compliance studies. Its chromophore structure also facilitates analytical method development using UV detection—a practical advantage for quality assurance teams.